Cas no 1354353-16-4 (tert-butyl (3R,5S)-3,5-bis(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl (3R,5S)-3,5-bis(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 1354353-16-4
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 6051490
• PubChem ID: 54775450
• Update Time: 2025-08-02

tert-butyl (3R,5S)-3,5-bis(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3,5-bis(hydroxymethyl)-, 1,1-dimethylethyl ester, (3R,5S)-rel-
• tert-butyl (3R,5S)-3,5-bis(hydroxymethyl)piperidine-1-carboxylate
• AKOS005264590
• 1354353-16-4
• EN300-23404585

• Inchi： 1S/C12H23NO4/c1-12(2,3)17-11(16)13-5-9(7-14)4-10(6-13)8-15/h9-10,14-15H,4-8H2,1-3H3/t9-,10+
• InChI Key： KZEYUGNKBLZKQI-AOOOYVTPSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](CO)C[C@@H](CO)C1

Computed Properties

• Exact Mass: 245.16270821g/mol
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.105±0.06 g/cm3(Predicted)
• Boiling Point: 369.5±7.0 °C(Predicted)
• pka: 14.63±0.10(Predicted)

Additional information on tert-butyl (3R,5S)-3,5-bis(hydroxymethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl (3R,5S)-3,5-bis(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1354353-16-4)

The compound tert-butyl (3R,5S)-3,5-bis(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1354353-16-4) is a highly versatile chiral intermediate widely used in pharmaceutical synthesis and organic chemistry. Its unique structural features, including the piperidine ring and hydroxymethyl groups, make it a valuable building block for drug discovery and development. Researchers and chemists frequently search for this compound due to its applications in asymmetric synthesis and as a precursor for bioactive molecules.

In recent years, the demand for chiral intermediates like tert-butyl (3R,5S)-3,5-bis(hydroxymethyl)piperidine-1-carboxylate has surged, driven by the growing focus on enantioselective drug design. The compound's stereochemistry (3R,5S configuration) is particularly significant, as it ensures high purity and efficacy in target applications. Many users inquire about its synthesis methods, solubility, and stability under various conditions, reflecting its importance in modern medicinal chemistry.

The tert-butyloxycarbonyl (Boc) protecting group in this molecule enhances its utility in multi-step synthetic routes. This feature is often highlighted in searches related to "Boc-protected piperidine derivatives" or "chiral building blocks for drug synthesis." Additionally, the compound's hydroxymethyl groups offer functionalization opportunities, making it a hotspot for derivatization studies. Its CAS No. 1354353-16-4 is frequently used in patent literature and regulatory documentation, underscoring its commercial and scientific relevance.

From an industrial perspective, tert-butyl (3R,5S)-3,5-bis(hydroxymethyl)piperidine-1-carboxylate is often discussed in contexts such as "green chemistry" and "sustainable synthesis." Researchers are exploring eco-friendly catalytic methods to produce this intermediate, aligning with global trends toward reducing chemical waste. Questions about its scalability, cost-effectiveness, and compatibility with continuous flow systems are also common among professionals.

In summary, tert-butyl (3R,5S)-3,5-bis(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1354353-16-4) stands out as a critical tool in asymmetric synthesis and pharmaceutical research. Its combination of stereochemical precision, functional group diversity, and protective group flexibility ensures its continued prominence in both academic and industrial settings. As the demand for enantiopure compounds grows, this molecule will likely remain a focal point for innovation in organic and medicinal chemistry.